Cas no 349403-27-6 ((1-Methanesulfonylpiperidin-3-yl)methanol)

• Product Name: (1-Methanesulfonylpiperidin-3-yl)methanol
• CAS No: 349403-27-6
• MF: C₇H₁₅NO₃S
• MW: 193.263900995255
• MDL: MFCD01212952
• CID: 2942337
• PubChem ID: 3330233
• Update Time: 2025-06-13

(1-Methanesulfonylpiperidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-methanesulfonylpiperidin-3-yl)methanol
• (1-methylsulfonylpiperidin-3-yl)methanol
• W15934
• Z1247413461
• A1-42779
• SY160357
• 349403-27-6
• Z432098416
• MFCD01212952
• AKOS009602742
• CS-0309100
• [1-(Methylsulfonyl)-3-piperidyl]methanol
• AS-65171
• (1-(Methylsulfonyl)piperidin-3-yl)methanol
• EN300-157142
• (1-Methanesulfonylpiperidin-3-yl)methanol

• MDL： MFCD01212952
• Inchi： 1S/C7H15NO3S/c1-12(10,11)8-4-2-3-7(5-8)6-9/h7,9H,2-6H2,1H3
• InChI Key： UYQYZGXVWCKXLK-UHFFFAOYSA-N
• SMILES： S(C)(N1CCCC(CO)C1)(=O)=O

Computed Properties

• Exact Mass: 193.07726451g/mol
• Monoisotopic Mass: 193.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (1-Methanesulfonylpiperidin-3-yl)methanol

Comprehensive Overview of (1-Methanesulfonylpiperidin-3-yl)methanol (CAS No. 349403-27-6): Properties, Applications, and Industry Insights

(1-Methanesulfonylpiperidin-3-yl)methanol (CAS No. 349403-27-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines a piperidine core with a methanesulfonyl group and a hydroxymethyl substituent, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential as a building block for kinase inhibitors and central nervous system (CNS)-targeting therapeutics, aligning with current trends in precision medicine.

The compound's chemical stability and water solubility profile have been extensively studied, with recent publications highlighting its utility in peptide coupling reactions and catalysis. A 2023 study in the Journal of Medicinal Chemistry noted its role in optimizing bioavailability of small molecule drugs, addressing a key challenge in modern pharmacology. These properties make 349403-27-6 particularly valuable for developing next-generation therapeutics targeting protein-protein interactions.

From a synthetic chemistry perspective, (1-Methanesulfonylpiperidin-3-yl)methanol demonstrates remarkable stereoselectivity in asymmetric synthesis. Its chiral center at the 3-position of the piperidine ring enables the production of enantiomerically pure compounds, crucial for meeting stringent regulatory requirements in drug development. Recent advances in flow chemistry techniques have further enhanced its production efficiency, reducing waste generation by up to 40% compared to traditional batch processes.

The compound's structure-activity relationship (SAR) has become a focal point in computational chemistry studies. Molecular docking simulations reveal its potential as a hydrogen bond donor/acceptor in enzyme binding pockets, particularly in G-protein coupled receptor (GPCR) modulation. This aligns with growing industry interest in allosteric modulators, as evidenced by increasing patent filings containing this structural motif since 2020.

Quality control of CAS 349403-27-6 presents unique analytical challenges. Advanced techniques like HPLC-MS and NMR spectroscopy are required to verify its high purity (>98%), with particular attention to residual solvent content. The pharmaceutical industry's shift toward continuous manufacturing has driven demand for reliable reference standards of this compound, creating opportunities for specialty chemical suppliers.

Environmental considerations surrounding (1-Methanesulfonylpiperidin-3-yl)methanol production have gained prominence. Green chemistry initiatives have developed atom-economical synthesis routes that minimize use of hazardous reagents, responding to both regulatory pressures and consumer demand for sustainable pharmaceuticals. Life cycle assessments show these improved methods reduce the compound's carbon footprint by approximately 35% compared to conventional approaches.

Market analysts project steady growth for piperidine derivatives like 349403-27-6, with compound annual growth rates (CAGR) of 6.8% through 2030. This reflects expanding applications in bioconjugation techniques and proteolysis targeting chimeras (PROTACs), two of the most dynamic areas in contemporary drug discovery. The compound's scalable synthesis and derivatization potential position it as a key player in the high-value intermediates market.

From a regulatory standpoint, (1-Methanesulfonylpiperidin-3-yl)methanol requires careful documentation under REACH compliance guidelines. Its safety data sheet (SDS) emphasizes proper handling procedures, though it doesn't fall under stringent hazard classifications. Recent updates to ICH Q3D guidelines for elemental impurities have prompted manufacturers to implement enhanced quality-by-design (QbD) protocols for this material.

Emerging research explores the compound's potential beyond pharmaceuticals. Preliminary studies suggest applications in advanced material science, particularly as a monomer for functional polymers with tunable thermoresponsive properties. These developments could open new markets in smart coatings and drug delivery systems, further diversifying the commercial potential of CAS 349403-27-6.

The analytical characterization of (1-Methanesulfonylpiperidin-3-yl)methanol continues to evolve. Novel spectroscopic techniques including 2D NMR and Raman microscopy are being employed to study its conformational dynamics in solution. These advancements support the compound's use in quality control laboratories as a model compound for method development, particularly for molecules containing sulfonamide functionalities.